5-{[(3,4-dichlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C11H11Cl2N3S2
• Molecular Weight: 320.3 g/mol
• IUPAC Name: 3-[(3,4-dichlorophenyl)methylsulfanylmethyl]-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H11Cl2N3S2/c1-16-10(14-15-11(16)17)6-18-5-7-2-3-8(12)9(13)4-7/h2-4H,5-6H2,1H3,(H,15,17)
• InChI Key: ALHHNXZDQZLLQC-UHFFFAOYSA-N
• SMILES: CN1C(=NNC1=S)CSCC2=CC(=C(C=C2)Cl)Cl

Description

5-{[(3,4-dichlorobenzyl)sulfanyl]methyl}-4-methyl-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DCTT and has been synthesized using different methods. The purpose of

Mechanism of Action

The mechanism of action of DCTT is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including thiol proteases and acetylcholinesterase. Additionally, DCTT has been shown to induce apoptosis in cancer cells, which may contribute to its potential use in cancer treatment.
Biochemical and Physiological Effects:
DCTT has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that DCTT has antifungal and antibacterial properties, as well as the ability to inhibit the growth of cancer cells. Additionally, DCTT has been shown to have neuroprotective properties and may have potential use in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of DCTT is its unique chemical properties, which make it a potential candidate for use in various fields. Additionally, DCTT has been shown to have low toxicity, making it a safer alternative to other compounds. However, one limitation of DCTT is its limited solubility, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for DCTT research. One area of research is the development of new materials using DCTT. Additionally, further research is needed to fully understand the mechanism of action of DCTT and its potential use in the treatment of cancer and Alzheimer's disease. Furthermore, research is needed to optimize the synthesis method of DCTT to produce higher yields and improve its solubility.

Synthesis Methods

DCTT can be synthesized using various methods, including the reaction of 3,4-dichlorobenzyl chloride with sodium thiomethoxide followed by the reaction with methylhydrazine. Another method involves the reaction of 3,4-dichlorobenzyl mercaptan with methylhydrazine in the presence of sodium hydroxide. These methods have been optimized to produce high yields of DCTT.

Scientific Research Applications

DCTT has been studied for its potential applications in various fields, including agriculture, medicine, and material science. In agriculture, DCTT has been shown to have antifungal and antibacterial properties, making it a potential candidate for use as a pesticide. In medicine, DCTT has been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells. Additionally, DCTT has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to have neuroprotective properties. In material science, DCTT has been studied for its potential use in the development of new materials due to its unique chemical properties.